Cas no 28232-66-8 (3-Bromo-5-(4-chlorophenoxy)pyridine)

• Product Name: 3-Bromo-5-(4-chlorophenoxy)pyridine
• CAS No: 28232-66-8
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• CID: 53300
• PubChem ID: 49853485
• Update Time: 2025-11-05

3-Bromo-5-(4-chlorophenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(4-chlorophenoxy)pyridine
• DTXSID50678773
• AKOS015901934
• 28232-66-8
• DB-315210

• MDL： MFCD16619154
• Inchi： 1S/C11H7BrClNO/c12-8-5-11(7-14-6-8)15-10-3-1-9(13)2-4-10/h1-7H
• InChI Key： WBVDIRRTMMAHKU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 282.94001
• Monoisotopic Mass: 282.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.568
• Melting Point: 79 ºC
• PSA: 22.12

Additional information on 3-Bromo-5-(4-chlorophenoxy)pyridine

Research Briefing on 3-Bromo-5-(4-chlorophenoxy)pyridine (CAS: 28232-66-8) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5-(4-chlorophenoxy)pyridine (CAS: 28232-66-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both bromo and chlorophenoxy functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in drug discovery and development. Recent studies have highlighted its potential as a building block for the synthesis of novel bioactive molecules targeting various disease pathways.

Structural analysis of 3-Bromo-5-(4-chlorophenoxy)pyridine reveals its planar configuration and electron-rich nature, which contribute to its ability to interact with biological targets. The bromine atom at the 3-position serves as an excellent handle for further functionalization through cross-coupling reactions, while the chlorophenoxy moiety enhances lipophilicity and membrane permeability. These characteristics have made this compound particularly attractive for medicinal chemistry applications.

In recent pharmacological investigations, derivatives synthesized from 28232-66-8 have shown promising activity against kinase enzymes involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that optimized analogs exhibited nanomolar inhibition of specific tyrosine kinases while maintaining favorable selectivity profiles. The researchers utilized structure-activity relationship (SAR) studies to identify key modifications that enhanced both potency and metabolic stability.

The synthetic utility of 3-Bromo-5-(4-chlorophenoxy)pyridine has been further expanded through innovative methodologies. Recent advances in transition metal-catalyzed coupling reactions have enabled efficient derivatization of this scaffold. Notably, a palladium-catalyzed Buchwald-Hartwig amination protocol developed in 2024 allows for the introduction of diverse amine functionalities at the bromine position, significantly broadening the scope of accessible derivatives for biological evaluation.

From a drug development perspective, pharmacokinetic studies of lead compounds derived from this scaffold have revealed generally favorable ADME properties. The chlorophenoxy group appears to contribute to improved oral bioavailability compared to simpler pyridine derivatives, while the bromine atom provides a strategic point for further optimization of metabolic stability. These findings position 28232-66-8 as a versatile starting point for the development of drug candidates across multiple therapeutic areas.

Ongoing research is exploring the application of this scaffold in targeted protein degradation strategies. Preliminary results suggest that 3-Bromo-5-(4-chlorophenoxy)pyridine derivatives can be effectively incorporated into PROTAC (Proteolysis Targeting Chimera) molecules, with several candidates demonstrating efficient degradation of disease-relevant proteins in cellular models. This represents an exciting new direction for the utilization of this chemical scaffold in modern therapeutic modalities.

In conclusion, 3-Bromo-5-(4-chlorophenoxy)pyridine (28232-66-8) continues to demonstrate significant value in pharmaceutical research and development. Its unique structural features, synthetic versatility, and promising biological activities make it an important tool for medicinal chemists. Future research directions likely include further exploration of its applications in targeted therapies and the development of more efficient synthetic routes to access diverse derivatives for comprehensive biological evaluation.